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Compound of Interest

Compound Name: Ammonium gluconate

Cat. No.: B096483 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the molecular structure of

ammonium D-gluconate, an organic salt with significant applications in the pharmaceutical and

food industries. This document outlines the key structural features, quantitative data, and the

experimental protocols used for its characterization, offering valuable insights for researchers

and professionals in drug development and related scientific fields.

Molecular Structure and Properties
Ammonium D-gluconate is the ammonium salt of D-gluconic acid. Its molecular formula is

C₆H₁₅NO₇, and it has a molecular weight of 213.19 g/mol .[1][2] The structure consists of the

ammonium cation (NH₄⁺) and the D-gluconate anion (C₆H₁₁O₇⁻). The D-gluconate anion is the

carboxylate form of D-gluconic acid, which is an oxidation product of D-glucose.[3]

The stereochemistry of the D-gluconate anion is a critical aspect of its structure, with four chiral

centers influencing its biological activity and interactions. The IUPAC name for the D-gluconate

component is (2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid.[1]

Crystal Structure
The three-dimensional arrangement of atoms in the crystalline state of ammonium D-gluconate

has been determined by X-ray diffraction. The crystal structure reveals a complex network of
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hydrogen bonds involving the hydroxyl groups of the gluconate anion and the ammonium

cation.

Table 1: Crystal Structure Data for Ammonium D-Gluconate

Parameter Value

Crystal System Orthorhombic

Space Group P2₁2₁2₁

Unit Cell Dimensions a = 6.810(4) Å

b = 7.630(4) Å

c = 17.796(9) Å

Volume of Unit Cell 924.7 Å³

Molecules per Unit Cell (Z) 4

Source: Lis, T. (1981). Structure of Ammonium D-gluconate. Acta Crystallographica Section B:

Structural Crystallography and Crystal Chemistry, 37(10), 1957-1959.

Experimental Protocols
The determination of the molecular structure of ammonium D-gluconate relies on several key

experimental techniques. The following sections detail the methodologies for its synthesis and

structural characterization.

Synthesis of Ammonium D-Gluconate
Ammonium D-gluconate can be synthesized through the neutralization of D-gluconic acid with

an ammonium source.

Protocol:

Reaction Setup: A solution of D-gluconic acid is placed in a reaction vessel equipped with a

stirrer.
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Neutralization: An equimolar amount of ammonium hydroxide or ammonium carbonate

solution is slowly added to the D-gluconic acid solution while stirring continuously. The pH of

the reaction mixture is monitored and adjusted to neutral or slightly alkaline.

Purification: The resulting solution may be treated with activated charcoal to remove any

colored impurities.

Crystallization: The purified solution is concentrated by slow evaporation of the solvent

(water) at room temperature.

Isolation and Drying: The formed crystals of ammonium D-gluconate are isolated by filtration,

washed with a small amount of cold water, and dried under vacuum.

Structural Characterization by Single-Crystal X-ray
Diffraction
Single-crystal X-ray diffraction is a powerful technique to determine the precise three-

dimensional arrangement of atoms in a crystalline solid.

Protocol:

Crystal Selection and Mounting: A single crystal of ammonium D-gluconate of suitable size

and quality is selected under a microscope and mounted on a goniometer head.

Data Collection: The mounted crystal is placed in an X-ray diffractometer. A beam of

monochromatic X-rays is directed at the crystal, and the diffraction pattern is recorded as the

crystal is rotated.

Data Processing: The intensities and positions of the diffracted X-ray beams are measured.

These data are then processed to determine the unit cell dimensions and space group of the

crystal.

Structure Solution and Refinement: The processed data is used to solve the crystal structure,

typically using direct methods or Patterson methods. The initial structural model is then

refined to obtain the final atomic coordinates, bond lengths, and bond angles.
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Characterization by Nuclear Magnetic Resonance (NMR)
Spectroscopy
NMR spectroscopy provides detailed information about the chemical environment of atoms

within a molecule. Both ¹H and ¹³C NMR are valuable for confirming the structure of the

gluconate anion.

Proposed Protocol for ¹H and ¹³C NMR:

Sample Preparation: A small amount of ammonium D-gluconate is dissolved in a deuterated

solvent, typically deuterium oxide (D₂O), in an NMR tube. A small quantity of a reference

standard, such as trimethylsilylpropanoic acid (TSP), may be added.

Data Acquisition: The NMR tube is placed in the spectrometer, and the magnetic field is

shimmed to ensure homogeneity. ¹H and ¹³C NMR spectra are acquired using appropriate

pulse sequences.

Spectral Analysis: The chemical shifts, coupling constants, and integration of the signals in

the ¹H spectrum, along with the chemical shifts in the ¹³C spectrum, are analyzed to confirm

the connectivity and stereochemistry of the gluconate backbone.

Biological Significance and Signaling
While specific signaling pathways directly involving the entire ammonium D-gluconate molecule

are not extensively documented, its constituent ions, ammonium (NH₄⁺) and gluconate, have

recognized biological roles.

The ammonium ion is known to act as a signaling molecule in various biological systems. In

plants, it can trigger changes in gene expression, enzyme activity, and root development.[4] In

the nervous system, ammonium is involved in the glutamate-glutamine cycle between neurons

and glial cells.[5]

Ammonium D-gluconate itself has been shown to have beneficial effects on plant growth,

particularly under stress conditions. For instance, it can enhance the resistance of maize

seedlings to salt stress by increasing the activity of antioxidant enzymes and improving root

architecture.[6]
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Visualizations
The following diagrams illustrate the experimental workflow for the synthesis and

characterization of ammonium D-gluconate, and the conceptual biological role of its constituent

ions.

Synthesis

Characterization

D-Gluconic Acid Neutralization Reaction

Ammonium Hydroxide / Carbonate

Purification (Activated Charcoal) Crystallization Isolation & Drying

Single-Crystal X-ray Diffraction

NMR Spectroscopy (¹H, ¹³C)

Molecular Structure Determination

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and structural characterization of ammonium

D-gluconate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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